Cas no 1112-48-7 (Bromotriethylsilane)

• Product Name: Bromotriethylsilane
• CAS No: 1112-48-7
• MF: C₆H₁₅BrSi
• MW: 195.172802209854
• MDL: MFCD00000049
• CID: 40738
• PubChem ID: 57653440
• Update Time: 2025-10-13

Bromotriethylsilane Chemical and Physical Properties

Names and Identifiers

• Bromotriethylsilane
• Triethylbromosilane
• bromo(triethyl)silane
• bromotriethyl-silan
• BROMOTRIETHYL SILANE
• Silane, bromotriethyl-
• UCKORWKZRPKRQE-UHFFFAOYSA-N
• Bromotriethylsilane, >=95.0% (GC)
• FCH1114904
• AKOS025213763
• BS-44071
• 1112-48-7
• NS00044350
• MFCD00000049
• D89174
• CS-0198858
• EINECS 214-191-5
• DTXSID7061489
• B5890
• J-002545
• SCHEMBL706177
• DB-369909
• DTXCID4033215
• 214-191-5

• MDL： MFCD00000049
• Inchi： 1S/C6H15BrSi/c1-4-8(7,5-2)6-3/h4-6H2,1-3H3
• InChI Key： UCKORWKZRPKRQE-UHFFFAOYSA-N
• SMILES： Br[Si](CC)(CC)CC

Computed Properties

• Exact Mass: 194.01300
• Monoisotopic Mass: 194.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 51.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Density: 1.135 g/mL at 20 °C(lit.)
• Melting Point: -50°C
• Boiling Point: 163°C(lit.)
• Flash Point: Degrees Fahrenheit:127.4°F
  Degrees Celsius:53°C
  
• Refractive Index: n20/D 1.456(lit.)
• PSA: 0.00000
• LogP: 3.38650
• Vapor Pressure: 3.3±0.3 mmHg at 25°C
• Sensitiveness: Sensitive to humidity

Bromotriethylsilane Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H226-H314
• Warning Statement： P280-P305 + P351 + P338-P310
• Hazardous Material transportation number：UN 2920 8/PG 2
• WGK Germany：3
• Hazard Category Code： 10-34
• Safety Instruction： S26-S28-S36/37/39-S45
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Risk Phrases：R10; R34
• TSCA：Yes
• PackingGroup：II
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Safety Term：S26;S28;S36/37/39;S45

Additional information on Bromotriethylsilane

Bromotriethylsilane (CAS No. 1112-48-7): An Overview of Its Properties, Applications, and Recent Research

Bromotriethylsilane (CAS No. 1112-48-7) is a versatile organosilicon compound that has gained significant attention in various fields of chemistry, including organic synthesis, materials science, and pharmaceutical research. This compound is characterized by its unique chemical structure, which consists of a silicon atom bonded to three ethyl groups and one bromine atom. The combination of these functional groups imparts Bromotriethylsilane with a range of useful properties that make it an essential reagent in many chemical processes.

The physical and chemical properties of Bromotriethylsilane are well-documented in the literature. It is a colorless liquid with a molecular weight of 193.18 g/mol. The compound is highly reactive due to the presence of the bromine atom, which can readily participate in various substitution and elimination reactions. This reactivity makes Bromotriethylsilane an excellent starting material for the synthesis of more complex organic molecules.

In organic synthesis, Bromotriethylsilane is frequently used as a protecting group for alcohols and carboxylic acids. The silicon-bromine bond can be selectively cleaved under mild conditions, allowing for the controlled deprotection of functional groups. This property is particularly valuable in multistep synthetic routes where the protection and deprotection of functional groups are critical steps.

Recent research has highlighted the potential applications of Bromotriethylsilane in materials science. For instance, studies have shown that Bromotriethylsilane can be used to modify the surface properties of various materials, such as polymers and nanoparticles. By attaching Bromotriethylsilane to the surface, researchers can improve the hydrophobicity, adhesion, and biocompatibility of these materials. This has significant implications for the development of advanced coatings and biomedical devices.

In the pharmaceutical industry, Bromotriethylsilane has found applications in drug discovery and development. The compound can be used to introduce bromine atoms into drug molecules, which can enhance their biological activity or improve their pharmacokinetic properties. For example, brominated derivatives of certain drugs have been shown to exhibit enhanced binding affinity to their target receptors, leading to improved therapeutic efficacy.

The reactivity of Bromotriethylsilane also makes it a valuable tool in synthetic methodology development. Researchers have explored its use in various catalytic reactions, such as cross-coupling reactions and radical reactions. These studies have led to the discovery of new synthetic methods that are more efficient and environmentally friendly compared to traditional approaches.

In addition to its synthetic applications, Bromotriethylsilane has been studied for its potential in analytical chemistry. The compound can be used as a derivatizing agent for gas chromatography (GC) and liquid chromatography (LC) analysis. By converting polar compounds into more volatile or less polar derivatives, Bromotriethylsilane enhances the detectability and quantification accuracy of these compounds in complex mixtures.

The environmental impact of Bromotriethylsilane is another area of active research. While the compound itself is not considered highly toxic or environmentally hazardous, its use in industrial processes requires careful consideration to minimize any potential risks. Studies have focused on developing more sustainable synthesis methods and waste management strategies to ensure the safe use of Bromotriethylsilane.

In conclusion, Bromotriethylsilane (CAS No. 1112-48-7) is a multifaceted compound with a wide range of applications in chemistry and related fields. Its unique chemical properties make it an indispensable reagent in organic synthesis, materials science, pharmaceutical research, and analytical chemistry. Ongoing research continues to uncover new uses and improvements for this versatile compound, further solidifying its importance in modern scientific endeavors.